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An In-Depth Technical Guide to 1-Chloro-4-isothiocyanatobenzene

A Note on the Subject Compound: This technical guide focuses on 1-Chloro-4-

isothiocyanatobenzene (CAS: 2131-55-7). The initially requested compound, 1-Chloro-4-(2-
isothiocyanatoethyl)benzene, is not readily found in public chemical databases and literature.

Therefore, this guide details the properties, synthesis, and applications of its core structural

analog, 1-Chloro-4-isothiocyanatobenzene, a compound of significant interest in synthetic and

pharmaceutical chemistry. The information presented here serves as a valuable resource for

researchers and professionals working with related chemical entities.

Introduction and Core Concepts
1-Chloro-4-isothiocyanatobenzene, also known as p-chlorophenyl isothiocyanate, is an

aromatic organic compound featuring a benzene ring substituted with a chlorine atom and an

isothiocyanate group at the para position.[1][2] This bifunctional molecule is a versatile building

block in organic synthesis, primarily utilized as an intermediate in the production of more

complex molecules, including those with potential biological activity.[1] Its utility stems from the
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reactivity of the isothiocyanate (-N=C=S) group, which readily participates in addition reactions

with nucleophiles, and the presence of the chloro-substituted phenyl ring that can be further

functionalized.

Physicochemical and Spectroscopic Properties
1-Chloro-4-isothiocyanatobenzene is a white to light yellow crystalline solid at room

temperature.[1] Its key physical and chemical properties are summarized in the table below.

Property Value Source

CAS Number 2131-55-7 [1][2][3][4][5]

Molecular Formula C₇H₄ClNS [1][5]

Molecular Weight 169.63 g/mol [1][5]

Melting Point 42-44 °C [1][4]

Boiling Point 250.2 ± 13.0 °C at 760 mmHg [1]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point 105.1 ± 19.8 °C [1]

Appearance
White to light yellow crystalline

solid
[1]

Spectroscopic data is crucial for the identification and characterization of 1-Chloro-4-

isothiocyanatobenzene. Key spectroscopic information can be found in various databases,

providing details on its 1H NMR, Mass Spectrometry, and IR spectra.

Synthesis and Reaction Mechanisms
The primary synthetic route to 1-Chloro-4-isothiocyanatobenzene involves the reaction of p-

chloroaniline with thiophosgene. This reaction is typically carried out in the presence of a

catalyst. The process results in the formation of the isothiocyanate group from the primary

amine of the starting material.

A general laboratory-scale synthesis protocol is as follows:
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Dissolution: Dissolve p-chloroaniline in a suitable organic solvent, such as dichloromethane

or chloroform, in a reaction vessel equipped with a stirrer and a dropping funnel.

Cooling: Cool the solution in an ice bath to maintain a low temperature during the reaction.

Addition of Thiophosgene: Slowly add a solution of thiophosgene in the same solvent to the

cooled p-chloroaniline solution with vigorous stirring. The reaction is exothermic and

maintaining a low temperature is crucial to control the reaction rate and minimize side

products.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until

the starting material is consumed.

Work-up: Upon completion, wash the reaction mixture with water and then with a mild

aqueous base (e.g., sodium bicarbonate solution) to neutralize any excess acid.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g.,

magnesium sulfate), filter, and remove the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization or column chromatography to obtain

pure 1-Chloro-4-isothiocyanatobenzene.
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Caption: General workflow for the synthesis of 1-Chloro-4-isothiocyanatobenzene.
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Applications in Research and Drug Development
1-Chloro-4-isothiocyanatobenzene is a valuable reagent in the synthesis of a variety of

compounds, particularly in the pharmaceutical and agrochemical industries.[6] The high

reactivity of the isothiocyanate group allows for its use in the creation of thiourea derivatives,

which are known to exhibit a wide range of biological activities.

Pharmaceutical Synthesis: It serves as a precursor in the development of novel therapeutic

agents. The isothiocyanate moiety can be reacted with various amines, hydrazines, and

other nucleophiles to generate a library of compounds for screening against different

biological targets.

Agrochemical Development: This compound is also utilized in the synthesis of new

pesticides and herbicides.

Fine Chemical Production: Due to its high purity, it is suitable for applications in the fine

chemical industry where exacting standards are required for the creation of specialty

chemicals.[1]
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Caption: Key application areas of 1-Chloro-4-isothiocyanatobenzene.
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Safety, Handling, and Storage
As with all isothiocyanates, 1-Chloro-4-isothiocyanatobenzene should be handled with care. It

can be irritating to the skin and respiratory system.[1] Therefore, appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

when handling this compound. All work should be conducted in a well-ventilated fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such

as strong oxidizing agents, acids, and bases. Keep the container tightly closed to prevent

moisture ingress, which can lead to decomposition.

Conclusion
1-Chloro-4-isothiocyanatobenzene is a key chemical intermediate with significant applications

in organic synthesis, particularly for the development of new pharmaceuticals and

agrochemicals. Its well-defined properties and reactivity make it a valuable tool for researchers

and drug development professionals. Proper handling and storage are essential to ensure

safety and maintain the integrity of the compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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